![molecular formula C24H26BNO4 B2412613 Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)carbamate CAS No. 2377609-60-2](/img/structure/B2412613.png)
Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)carbamate
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Overview
Description
“4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” is a chemical compound with the empirical formula C6H13BO2 . It is also known as “HBpin” or “Pinacolborane” and is commonly used in organic synthesis . Another compound, “Benzylboronic Acid Pinacol Ester”, is also known as “2-Benzyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” and has the molecular formula C13H19BO2 .
Molecular Structure Analysis
The molecular structure of “4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” is represented by the SMILES stringCC1(C)OBOC1(C)C
. The molecular weight is 127.98 . Chemical Reactions Analysis
“4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” can undergo hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts . It can also couple with aryl iodides in the presence of a copper catalyst to form aryl boronates .Physical And Chemical Properties Analysis
“4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” is a liquid at 20°C . It has a boiling point of 65°C at 0.2 mmHg and a density of 0.99 . The refractive index is 1.49 .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis and Crystal Structure : These compounds, including related boric acid ester intermediates with benzene rings, have been synthesized through multi-step reactions. Their structures are confirmed using techniques like FTIR, NMR, and mass spectrometry. Crystallographic and conformational analyses through X-ray diffraction and DFT studies reveal detailed insights into their molecular structures (Huang et al., 2021).
Vibrational Properties and DFT Studies : These compounds' vibrational properties and molecular structures have been extensively studied using DFT and TD-DFT calculations. This has allowed for comparative analysis of spectroscopic data and the understanding of various physicochemical properties (Qing-mei Wu et al., 2021).
Applications in Detection and Imaging
Boronate-Based Fluorescence Probes : Certain derivatives have been used in the synthesis of boronate ester fluorescence probes for the detection of hydrogen peroxide. These probes demonstrate various fluorescence responses, indicating their potential in bioimaging and analytical applications (Lampard et al., 2018).
Luminescent Lanthanide Complexes : These compounds have been used in the study of luminescent lanthanide complexes. The investigation of photophysical properties of related ligands and their Eu(III)-cored complexes has provided insights into effective energy-transfer pathways in these luminescent systems (Yong Hee Kim et al., 2006).
Organic Electronics and Polymer Synthesis
Semiconducting Polymers : Some derivatives have been utilized for the synthesis of high-performance semiconducting polymers, showing potential in organic electronics applications (Kawashima et al., 2013).
Organic Solar Cell Applications : Related compounds have been incorporated into the synthesis of low band gap polymers, demonstrating potential for use in organic solar cell applications (Meena et al., 2018).
Safety and Hazards
“2-Benzyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” may cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if skin irritation or eye irritation persists .
Mechanism of Action
Target of Action
The primary target of 4-(Cbz-Amino)naphthalene-1-boronic acid pinacol ester is the formation of carbon-carbon bonds via the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction .
Mode of Action
The compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound plays a significant role in the Suzuki–Miyaura coupling reaction, which is a part of the broader organoboron chemistry . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s action affects the formation of new C–C, C–O, C–N, C–X, or C–H bonds at stereogenic centres .
Pharmacokinetics
Additionally, the pH strongly influences the rate of the reaction, which is considerably accelerated at physiological pH .
Result of Action
The compound’s action results in the formation of new carbon-carbon bonds, enabling the synthesis of a broad array of diverse molecules with high enantioselectivity . This is particularly useful in the field of asymmetric synthesis .
Action Environment
Environmental factors such as air, moisture, and pH can significantly influence the compound’s action, efficacy, and stability . For instance, the compound’s synthetic utility can be tempered by its sensitivity to air and moisture . Furthermore, the pH strongly influences the rate of the reaction .
properties
IUPAC Name |
benzyl N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26BNO4/c1-23(2)24(3,4)30-25(29-23)20-14-15-21(19-13-9-8-12-18(19)20)26-22(27)28-16-17-10-6-5-7-11-17/h5-15H,16H2,1-4H3,(H,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSWVMONVJYCRRF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C3=CC=CC=C23)NC(=O)OCC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26BNO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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